Cas no 1214329-94-8 (Methyl 4-fluoro-2-(pyridin-3-yl)benzoate)
Methyl 4-fluoro-2-(pyridin-3-yl)benzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-fluoro-2-(pyridin-3-yl)benzoate
- Methyl 4-fluoro-2-(pyridin-3-yl)benzoate
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- Inchi: 1S/C13H10FNO2/c1-17-13(16)11-5-4-10(14)7-12(11)9-3-2-6-15-8-9/h2-8H,1H3
- InChI Key: YNLDFSSOWJFHIX-UHFFFAOYSA-N
- SMILES: FC1C=CC(C(=O)OC)=C(C=1)C1C=NC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 272
- XLogP3: 2.4
- Topological Polar Surface Area: 39.2
Methyl 4-fluoro-2-(pyridin-3-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015008343-250mg |
Methyl 4-fluoro-2-(pyridin-3-yl)benzoate |
1214329-94-8 | 97% | 250mg |
$484.80 | 2023-09-04 | |
| Alichem | A015008343-500mg |
Methyl 4-fluoro-2-(pyridin-3-yl)benzoate |
1214329-94-8 | 97% | 500mg |
$790.55 | 2023-09-04 | |
| Alichem | A015008343-1g |
Methyl 4-fluoro-2-(pyridin-3-yl)benzoate |
1214329-94-8 | 97% | 1g |
$1504.90 | 2023-09-04 |
Methyl 4-fluoro-2-(pyridin-3-yl)benzoate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Methyl 4-fluoro-2-(pyridin-3-yl)benzoate
Comprehensive Overview of Methyl 4-fluoro-2-(pyridin-3-yl)benzoate (CAS No. 1214329-94-8)
Methyl 4-fluoro-2-(pyridin-3-yl)benzoate (CAS No. 1214329-94-8) is a fluorinated aromatic ester with a pyridine moiety, widely recognized for its versatility in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic benzoates, which are increasingly sought after due to their unique structural properties and potential applications in drug discovery. The presence of both a fluoro substituent and a pyridinyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for fluorinated compounds like Methyl 4-fluoro-2-(pyridin-3-yl)benzoate has surged, driven by their role in the development of bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound's CAS No. 1214329-94-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.
The synthesis of Methyl 4-fluoro-2-(pyridin-3-yl)benzoate typically involves palladium-catalyzed cross-coupling reactions, a topic of high interest in organic chemistry forums. Its structural motif—combining a benzoate ester with a pyridine ring—has been explored in catalysis and material science, addressing contemporary challenges in green chemistry and sustainable manufacturing. Users often query about its solubility, stability, and compatibility with other reagents, underscoring its practical utility.
From an SEO perspective, keywords such as "buy Methyl 4-fluoro-2-(pyridin-3-yl)benzoate," "CAS 1214329-94-8 supplier," and "fluorinated pyridine derivatives" are highly searched, indicating commercial and academic interest. The compound's role in high-throughput screening and medicinal chemistry further amplifies its visibility in scientific literature. Notably, its molecular weight (263.25 g/mol) and melting point data are frequently cited in technical discussions.
In conclusion, Methyl 4-fluoro-2-(pyridin-3-yl)benzoate (CAS No. 1214329-94-8) exemplifies the intersection of structural innovation and application-driven research. Its adaptability to diverse synthetic pathways and relevance to life sciences ensure its continued prominence in both literature and laboratory workflows. Future studies may explore its derivatization for novel therapeutics, cementing its status as a cornerstone in modern chemistry.
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